Cas no 135272-36-5 ((2S,3R)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-2,3-butanediol)

• Product Name: (2S,3R)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-2,3-butanediol
• CAS No: 135272-36-5
• MF: C₁₂H₁₃F₂N₃O₂
• MW: 269.247329473495
• CID: 1243696
• PubChem ID: 9816851
• Update Time: 2025-07-03

(2S,3R)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-2,3-butanediol Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanediol, 2-(2,4-difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-,(2S,3R)-
• SCHEMBL7478959
• LSCNANBNVFQJDJ-PELKAZGASA-N
• (2S,3R)-2-(2,4-difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-2,3-butanediol
• (2S,3R)-2-(2,4-difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)butane-2,3-diol
• (2S,3R)-2-(2,4-difluorophenyl)-1-(1,2,4-triazol-1-yl)butane-2,3-diol
• (2S,3R)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-2,3-butanediol; 2,3-Butanediol, 2-(2,4-difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-, [R-(R*,S*)]
• 135272-36-5
• (2S,3R)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-2,3-butanediol

• Inchi： 1S/C12H13F2N3O2/c1-8(18)12(19,5-17-7-15-6-16-17)10-3-2-9(13)4-11(10)14/h2-4,6-8,18-19H,5H2,1H3/t8-,12+/m1/s1
• InChI Key： LSCNANBNVFQJDJ-PELKAZGASA-N
• SMILES： FC1C=C(C=CC=1[C@](CN1C=NC=N1)([C@@H](C)O)O)F

Computed Properties

• Exact Mass: 269.09758299g/mol
• Monoisotopic Mass: 269.09758299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.32 g/l) (25 º C),

Additional information on (2S,3R)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-2,3-butanediol

Compound Introduction: (2S,3R)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-2,3-butanediol and CAS No. 135272-36-5

The compound identified by the CAS number 135272-36-5 and the systematic name (2S,3R)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-2,3-butanediol represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The stereochemistry defined by the (2S,3R) configuration plays a crucial role in determining its biological activity, making it a subject of intense research interest.

In recent years, there has been a growing emphasis on the development of novel heterocyclic compounds that exhibit promising pharmacological properties. The presence of a 1H-1,2,4-triazole moiety in the molecular structure is particularly noteworthy, as triazoles have been widely recognized for their versatility in drug design. This heterocycle not only contributes to the compound's stability but also enhances its binding affinity to biological targets. The 2,4-difluorophenyl substituent further adds to the molecule's complexity, influencing its electronic properties and interactions with biological receptors.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve the desired stereochemical outcome. Advanced synthetic methodologies have been employed to construct the tetrahydrofuran ring system and integrate the various functional groups. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of optimizing reaction pathways for industrial-scale production.

Recent studies have demonstrated that derivatives of this compound exhibit notable biological activity across multiple therapeutic areas. For instance, research has shown that modifications to the 1H-1,2,4-triazole ring can significantly alter the pharmacokinetic profile of the molecule. This finding has prompted investigations into designing analogs with improved solubility and bioavailability. Additionally, computational modeling has been utilized to predict how structural variations might impact the compound's interaction with target proteins.

The impact of fluorine atoms on the pharmacological properties of this molecule cannot be overstated. The electron-withdrawing nature of fluorine in the 2,4-difluorophenyl group enhances metabolic stability and binding affinity. This phenomenon has been leveraged in the development of several FDA-approved drugs where fluorine substitution plays a pivotal role. Further exploration into fluorinated derivatives of this compound could yield novel therapeutics with enhanced efficacy and reduced side effects.

In clinical settings, preliminary studies have indicated that this compound may have potential applications in treating various diseases. Its ability to modulate key biological pathways suggests that it could be developed into a therapeutic agent for conditions such as inflammation and cancer. While further research is needed to fully elucidate its mechanism of action, these early findings are encouraging and warrant additional investigation.

The role of stereochemistry in determining biological activity is another critical aspect of this compound's study. The (2S,3R) configuration imparts specific spatial relationships between functional groups, which can significantly influence how the molecule interacts with biological targets. Advances in chiral synthesis have enabled researchers to produce enantiomerically pure forms of this compound, allowing for more precise evaluation of its pharmacological effects.

The integration of computational chemistry into drug discovery has accelerated the development process for compounds like this one. By leveraging high-throughput virtual screening and molecular dynamics simulations, researchers can rapidly identify promising candidates for further experimentation. These computational tools have also been instrumental in predicting how structural modifications might affect the compound's behavior in vivo.

Ethical considerations are paramount in pharmaceutical research, and efforts are continually made to ensure that new compounds are developed responsibly. The synthesis and testing of this compound adhere to stringent regulatory standards to guarantee safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies have fostered an environment conducive to innovation while maintaining high ethical standards.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. By exploring new synthetic routes and investigating novel derivatives, scientists hope to unlock additional potential benefits. The combination of traditional organic synthesis techniques with cutting-edge computational methods provides a powerful framework for discovering next-generation pharmaceuticals.